Cas no 1638761-21-3 (tert-Butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 1638761-21-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD27986956
• CID: 2093223
• PubChem ID: 91758945
• Update Time: 2025-05-19

tert-Butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate
• tert-Butyl3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate
• 1638761-21-3
• SCHEMBL18588199
• AKOS025286312
• tert-Butyl 3-ethyl-3-(hydroxymethyl)-azetidine-1-carboxylate
• AS-46484
• CS-0048301
• SB11543
• MFCD27986956
• EN300-6222250
• CS1009
• 1-Azetidinecarboxylic acid, 3-ethyl-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• 994-677-8

• MDL： MFCD27986956
• Inchi： 1S/C11H21NO3/c1-5-11(8-13)6-12(7-11)9(14)15-10(2,3)4/h13H,5-8H2,1-4H3
• InChI Key： UZGKJBDWKKBQKC-UHFFFAOYSA-N
• SMILES： OCC1(CC)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-Butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate

Introduction to Tert-Butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1638761-21-3)

Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1638761-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure that features a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of functional groups such as tert-butyl, ethyl, and hydroxymethyl makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The tert-butyl group, a branched alkyl group with the formula -C(CH₃)₃, contributes to the steric hindrance of the molecule, which can be strategically employed in drug design to enhance binding affinity or modulate metabolic stability. The ethyl group (-CH₂CH₃) introduces additional lipophilicity, influencing solubility and membrane permeability properties. Meanwhile, the hydroxymethyl group (-CH₂OH) serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These structural features collectively make Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activities. The five-membered ring structure of azetidine is relatively stable compared to other heterocycles like aziridine or tetrahydropyran, making it suitable for drug development. Specifically, modifications at the 1-position (carboxylate functionality) and the 3-position (substitution with ethyl and hydroxymethyl groups) allow for fine-tuning of pharmacokinetic properties. For instance, the carboxylate group can enhance water solubility while also serving as a site for further derivatization via esterification or amidation.

Current research in this domain has highlighted the utility of Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate as a precursor in synthesizing novel therapeutic agents. One notable area of investigation is its application in the development of kinase inhibitors, where azetidine derivatives have shown promise in targeting specific enzymes implicated in cancer and inflammatory diseases. The steric bulk provided by the tert-butyl group can help optimize binding interactions with protein targets, improving drug efficacy. Additionally, the presence of polar functional groups like the hydroxymethyl moiety allows for hydrogen bonding interactions, which are crucial for enzyme-substrate recognition.

Another emerging application involves using Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, and their dysregulation is associated with several pathological conditions. By leveraging the reactivity of the hydroxymethyl group and the stability of the azetidine core, researchers have been able to develop potent inhibitors with improved selectivity and reduced side effects. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against caspase enzymes, which are key regulators of apoptosis—a process essential for maintaining cellular homeostasis.

The pharmaceutical industry has also explored this compound as a scaffold for antimicrobial agents. Given the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial compounds that can overcome existing resistance mechanisms. The structural versatility of Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate allows for modifications that enhance interactions with bacterial cell walls or metabolic pathways. Preliminary studies have shown that certain derivatives exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, making them promising candidates for further development.

From a synthetic chemistry perspective, Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate serves as an excellent intermediate for constructing more complex molecules through various reaction pathways. For example, nucleophilic substitution reactions at the nitrogen atom can introduce diverse substituents, while condensation reactions at the carboxylate group enable peptide-like structures to be formed. These synthetic strategies are particularly useful in peptidomimetics—molecules designed to mimic peptide functions but with improved pharmacokinetic properties.

The role of computational chemistry in optimizing derivatives derived from Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate cannot be overstated. Advanced computational methods such as molecular docking and molecular dynamics simulations allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach not only accelerates drug discovery but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational insights, scientists can design more effective molecules tailored to specific therapeutic targets.

In conclusion,Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1638761-21-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a tert-butyl, ethyl, and hydroxymethyl substituents—make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. Recent advancements in medicinal chemistry have highlighted its utility in kinase inhibition, protease inhibition, and antimicrobial applications. As research continues to uncover new therapeutic opportunities,Tert-butyl 3-ethyl-3-(hydroxymethyl)azetidine-1-carboxylate is poised to play an increasingly important role in next-generation drug discovery efforts.